Cas no 522665-37-8 ( )
structure
Product Name:
CAS No:522665-37-8
MF:C6H10FNO
MW:131.148105144501
CID:936675
PubChem ID:45087458
Update Time:2024-02-29
Chemical and Physical Properties
Names and Identifiers
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- 2-Piperidinone,3-fluoro-1-methyl-(9CI)
- 2-Piperidinone, 3-fluoro-1-methyl-
-
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- Inchi： 1S/C6H10FNO/c1-8-4-2-3-5(7)6(8)9/h5H,2-4H2,1H3
- InChI Key： HCOABOUAONQTFR-UHFFFAOYSA-N
- SMILES： N1(C)CCCC(F)C1=O
Computed Properties
- Exact Mass: 131.074642105g/mol
- Monoisotopic Mass: 131.074642105g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 20.3Ų
Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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